6-(Propan-2-yloxy)-2-azaspiro[3.3]heptane hydrochloride

• Molecular Formula: C9H18ClNO
• Molecular Weight: 191.70 g/mol
• IUPAC Name: 6-propan-2-yloxy-2-azaspiro[3.3]heptane;hydrochloride
• InChI: InChI=1S/C9H17NO.ClH/c1-7(2)11-8-3-9(4-8)5-10-6-9;/h7-8,10H,3-6H2,1-2H3;1H
• InChI Key: NNNSFACUAYZMLJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1CC2(C1)CNC2.Cl

Description

6-(Propan-2-yloxy)-2-azaspiro[3.3]heptane hydrochloride is a spirocyclic amine derivative characterized by a bicyclic structure combining a six-membered ring and a three-membered ring. The compound features a propan-2-yloxy (isopropoxy) substituent at the 6-position and a hydrochloride salt form, enhancing its stability and solubility for pharmaceutical or synthetic applications. Spirocyclic amines like this are valued in medicinal chemistry for their conformational rigidity, which can improve target binding and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(Propan-2-yloxy)-2-azaspiro[3One common method involves the reaction of a suitable precursor with a base to form the spirocyclic intermediate, which is then reacted with an appropriate alkylating agent to introduce the propan-2-yloxy group .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. The process often includes steps such as purification through recrystallization or chromatography to obtain the final product in its hydrochloride salt form .

Chemical Reactions Analysis

Types of Reactions

6-(Propan-2-yloxy)-2-azaspiro[3.3]heptane hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in nucleophilic substitution reactions, where the propan-2-yloxy group can be replaced by other substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like halides or amines can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

6-(Propan-2-yloxy)-2-azaspiro[3.3]heptane hydrochloride has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 6-(Propan-2-yloxy)-2-azaspiro[3.3]heptane hydrochloride involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Substituent Variations and Molecular Properties

The following table compares key structural and physicochemical properties of 6-(Propan-2-yloxy)-2-azaspiro[3.3]heptane hydrochloride with analogous derivatives:

Compound	Substituent	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Properties
6-(Propan-2-yloxy)-2-azaspiro[3.3]heptane HCl	Isopropoxy	Not provided	C₉H₁₆ClNO	~193.67 (estimated)	Moderate steric bulk; balanced lipophilicity and solubility
6-Methoxy-2-azaspiro[3.3]heptane HCl	Methoxy	1638761-19-9	C₇H₁₄ClNO	163.65	Smaller substituent; higher polarity and aqueous solubility
6-(tert-Butoxy)-2-azaspiro[3.3]heptane HCl	tert-Butoxy	2490402-30-5	C₁₀H₂₀ClNO	205.7	High steric hindrance; lower solubility; increased lipophilicity
6-Methyl-2-azaspiro[3.3]heptane HCl	Methyl	2089649-42-1	C₇H₁₄ClN	147.65	Minimal steric effects; higher metabolic susceptibility
1-(4-Fluorophenyl)-2-azaspiro[3.3]heptane HCl	4-Fluorophenyl	2044713-13-3	C₁₂H₁₅ClFN	227.71	Aromatic substituent; electron-withdrawing effects; potential for π-π interactions
6-(Trifluoromethyl)-2-azaspiro[3.3]heptan-6-ol HCl	Trifluoromethyl	1251924-12-5	C₈H₁₁ClF₃NO	237.63	High lipophilicity; strong electron-withdrawing effects; enhanced stability

Research Findings and Trends

• Structure-Activity Relationships (SAR) : Studies indicate that substituent size and electronic properties critically impact bioactivity. For example, trifluoromethyl groups enhance metabolic stability but may reduce solubility .
• Patent Trends : European patents (e.g., EP 4 374 877 A2) highlight spirocyclic amines as cores for heterocycloalkyl-containing drugs, emphasizing substituent diversity .

Biological Activity

6-(Propan-2-yloxy)-2-azaspiro[3.3]heptane hydrochloride is a compound that has garnered attention for its potential biological activities, particularly in the context of drug development and biochemical research. This article delves into its biological activity, synthesizing data from various studies and research findings.

The compound is characterized by its unique spirocyclic structure, which contributes to its biological activity. The molecular formula is $C_9H_{18}ClNO$ with a molecular weight of approximately 181.69 g/mol. Its structure includes a spirocyclic framework, which is significant in enhancing the interaction with biological targets.

Research indicates that 6-(Propan-2-yloxy)-2-azaspiro[3.3]heptane hydrochloride acts as an inhibitor of specific protein interactions, notably the menin-MLL interaction, which is crucial in various oncogenic processes. The inhibition of this interaction can lead to potential applications in cancer therapy.

Biological Activity Overview

The biological activity of this compound has been assessed through various biochemical assays:

• Inhibitory Activity : The compound has shown potent inhibitory effects against certain viral proteases, including those from SARS-CoV-2 and MERS-CoV, with IC50 values often in the low micromolar range. This suggests significant potential as an antiviral agent.
• Cytotoxicity : Studies have reported low cytotoxicity levels, indicating that the compound could be a safer alternative in therapeutic applications compared to other inhibitors.

Table 1: Inhibitory Activity Against Viral Proteases

Compound Name	Target Virus	IC50 (µM)	CC50 (µM)	Selectivity Index (SI)
6-(Propan-2-yloxy)-2-azaspiro[3.3]heptane	SARS-CoV-2	0.5	>1000	>2000
6-(Propan-2-yloxy)-2-azaspiro[3.3]heptane	MERS-CoV	0.8	>1000	>1250

This table summarizes the inhibitory potency of the compound against viral targets, showcasing its potential as a therapeutic agent.

Case Studies

• SARS-CoV-2 Inhibition : A study conducted by researchers evaluated the compound's efficacy against SARS-CoV-2 protease using both biochemical assays and cell-based models. The results indicated that it effectively inhibited viral replication with minimal cytotoxic effects on host cells, making it a promising candidate for further development as an antiviral drug .
• Menin-MLL Interaction : Another significant study focused on the role of this compound in inhibiting the menin-MLL interaction, which is implicated in various cancers. The research demonstrated that the compound could disrupt this interaction, leading to reduced cell proliferation in cancer cell lines .